Cas no 174509-39-8 (3-chloro-4-methylbenzene-1,2-diol)

3-chloro-4-methylbenzene-1,2-diol structure
174509-39-8 structure
Product Name:3-chloro-4-methylbenzene-1,2-diol
CAS No:174509-39-8
MF:C7H7ClO2
MW:158.582281351089
CID:1360007
PubChem ID:177281
Update Time:2025-04-20

3-chloro-4-methylbenzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-4-methylbenzene-1,2-diol
    • 1,2-Benzenediol, 3-chloro-4-methyl-
    • 3-Chloro-4-methyl-1,2-benzenediol
    • 3-chloro-4-methylcatechol
    • SCHEMBL3684343
    • CHEBI:142284
    • 2-chloro-3,4-dihydroxytoluene
    • DTXSID60169844
    • 174509-39-8
    • Inchi: 1S/C7H7ClO2/c1-4-2-3-5(9)7(10)6(4)8/h2-3,9-10H,1H3
    • InChI Key: KMTSTVDXZGLBBJ-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=CC=1C)O)O

Computed Properties

  • Exact Mass: 158.01351
  • Monoisotopic Mass: 158.0134572g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46
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